tert-Butyl(dimethyl)[(1-pentylprop-2-ynyl)oxy]silane

• CAS No.: 60134-93-2
• Molecular Formula: C14H28OSi
• Molecular Weight: 240.46 g/mol
• IUPAC Name: tert-butyl-dimethyl-oct-1-yn-3-yloxysilane
• InChI: InChI=1S/C14H28OSi/c1-8-10-11-12-13(9-2)15-16(6,7)14(3,4)5/h2,13H,8,10-12H2,1,3-7H3
• InChI Key: MMKOSVMWXHDGEI-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(C#C)O[Si](C)(C)C(C)(C)C

Description

Tert-Butyl(dimethyl)[(1-pentylprop-2-ynyl)oxy]silane is a useful research compound. Its molecular formula is C14H28OSi and its molecular weight is 240.46 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

To a solution of 1-octyn-3-ol (5.0 g, 0.039 mol) in DMF (50 mL) were added tert-butyldimethylsilyl chloride (7.16 g, 0.0475 mol) and imidazole (3.2 g, 0.0475 mol). The resulting solution was stirred at RT for 18 h then diluted with ether (200 mL) and washed with water (2×200 mL), saturated solution of NH4Cl (200 mL), and brine (200 mL). The organic solution was dried over sodium sulfate and concentrated in vacuo to afford the desired compound (9.0 g, 95%) as a colorless oil used in the next step without further purification. Rf 0.9 (EtOAc/hexanes 1/9); 1H NMR (CDCl3) δ 0.09 (s, 3H), 0.12 (s, 3H), 0.89 (s, 9H), 0.85-1.00 (t, 3H), 1.20-1.70 (m, 8H), 2.35 (s, 1H), 4.30-4.35 (m, 1H).

Synthesis routes and methods II

Procedure details

To a solution of 3-hydroxyoct-1-yne (see Preparation 3.A.) (2.89 g, 0.02 mol), in N,N-dimethylformamide (DMF), cooled to 0° C., was added imidazole (2.1 g), followed by tert-butyldimethylchlorosilane (3.1 g, 0.02 mol), and the mixture was stirred for 3 h. Water (80 ml) and hexane (80 ml) were added; the organic layer was separated and combined with 2×80 ml of hexane extractions of the aqueous layer. The solvent was removed (in vacuo), after drying over sodium sulfate, to give a crude residue (4.3 g) which was chromatographed on silica gel (80 g), eluting with ethyl acetate-hexane (2:1, v/v) to afford 3-tert-butyldimethylsilyloxyoct-1-yne. JACS, 94, 6190, (1972).